Cas no 1333770-77-6 (N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide)

• Product Name: N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide
• CAS No: 1333770-77-6
• MF: C₁₉H₂₁ClN₂O₂
• MW: 344.835243940353
• CID: 5681077
• PubChem ID: 53609649
• Update Time: 2025-05-30

N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-[(oxan-4-yl)methyl]pyridine-4-carboxamide
• 1333770-77-6
• Z1173264793
• N-benzyl-2-chloro-N-(oxan-4-ylmethyl)pyridine-4-carboxamide
• AKOS033135241
• EN300-26586079
• N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide

• Inchi： 1S/C19H21ClN2O2/c20-18-12-17(6-9-21-18)19(23)22(13-15-4-2-1-3-5-15)14-16-7-10-24-11-8-16/h1-6,9,12,16H,7-8,10-11,13-14H2
• InChI Key： SERJPRGQIHJTBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(CC1C=CC=CC=1)CC1CCOCC1)=O

Computed Properties

• Exact Mass: 344.1291556g/mol
• Monoisotopic Mass: 344.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide

N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide: A Comprehensive Overview

The compound N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide (CAS No 1333770-77-6) is a significant molecule in the field of organic chemistry, particularly in the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a carboxamide group, a benzyl group, and a chlorinated oxane moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of N-benzyl substituents in modulating the electronic properties of aromatic systems. The presence of the oxane ring introduces additional complexity to the molecule, potentially enhancing its solubility and stability under certain conditions. The chlorine atom at the 2-position of the pyridine ring further contributes to the molecule's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its potential as a precursor for drug development. Researchers have explored its role in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways. For instance, the carboxamide group can act as a hydrogen bond donor, which is crucial for interactions with protein targets in therapeutic agents.

Moreover, the benzyl group attached to the nitrogen atom provides steric bulk, which can influence the molecule's pharmacokinetic properties. This feature is particularly valuable in drug design, where controlling drug absorption, distribution, metabolism, and excretion (ADME) is critical for efficacy and safety.

Recent advancements in synthetic methodology have also made it possible to prepare this compound with high precision and yield. The use of microwave-assisted synthesis and catalytic techniques has streamlined its production process, making it more accessible for research purposes.

In conclusion, N-benzyl-2-chloro-N-(oxan-4-yl)methylpyridine-4-carboxamide (CAS No 1333770-77-6) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical research and development.